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Introduction
Ditrimethylolpropane tetraacrylate (DTMPTA), identified by CAS number 94108-97-1, is a

multifunctional acrylate monomer. Due to its tetra-functionality, it is a crucial crosslinking agent

in polymer chemistry. Its ability to rapidly polymerize under ultraviolet (UV) or electron beam

(EB) radiation makes it a valuable component in the formulation of coatings, inks, adhesives,

and, increasingly, in the development of biocompatible materials for medical applications.[1][2]

This guide provides a comprehensive overview of the properties, synthesis, and applications of

DTMPTA, with a particular focus on its relevance to the biomedical and pharmaceutical

research fields.

Physicochemical and Spectral Properties
DTMPTA is a viscous, colorless to light orange or yellow liquid.[3] Its key properties are

summarized in the tables below.

Table 1: Physicochemical Properties of
Ditrimethylolpropane Tetraacrylate
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Property Value Reference(s)

CAS Number 94108-97-1 [4]

Molecular Formula C₂₄H₃₄O₉ [1]

Molecular Weight 466.53 g/mol [1][3]

Density 1.101 g/mL at 25 °C [2]

Refractive Index n20/D 1.479 [2]

Physical State Viscous liquid [5]

Solubility Insoluble in water [6]

Inhibitor

Typically contains 1000 ppm

Monomethyl ether

hydroquinone (MEHQ)

[5]

Table 2: Spectral Data References for
Ditrimethylolpropane Tetraacrylate

Spectrum Type Data Source

¹H NMR
Available on PubChem, sourced from

commercial suppliers like Sigma-Aldrich.[4]

¹³C NMR
Available on PubChem, sourced from

commercial suppliers.[4]

FT-IR
Available on PubChem, sourced from

commercial suppliers like Bio-Rad.[4]

Mass Spectrometry Data can be inferred from the molecular weight.

Synthesis
While a specific, detailed experimental protocol for the synthesis of Ditrimethylolpropane
tetraacrylate is not readily available in peer-reviewed literature, a general method can be

inferred from patents describing the synthesis of similar polyol acrylates, such as

trimethylolpropane triacrylate. The synthesis typically involves the esterification of
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ditrimethylolpropane with acrylic acid in the presence of an acid catalyst and a polymerization

inhibitor.

Representative Synthesis Workflow

Reactants

Reaction & Purification
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Esterification Reaction
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Acid Catalyst (e.g., p-TSA)

Polymerization Inhibitor (e.g., MEHQ)

Solvent (e.g., Toluene)

Neutralization
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Crude Product Washing
(to remove salts and excess acid)

Drying
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(under reduced pressure) Final_ProductPurified DTMPTA
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Caption: Generalized workflow for the synthesis of Ditrimethylolpropane tetraacrylate.

Experimental Protocol: Representative Synthesis of a
Polyol Acrylate
This protocol is adapted from a method for a similar compound and should be optimized for the

synthesis of DTMPTA.
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Charging the Reactor: A reaction vessel equipped with a stirrer, thermometer, Dean-Stark

trap, and condenser is charged with ditrimethylolpropane, an excess of acrylic acid (typically

4-5 molar equivalents), an acid catalyst such as p-toluenesulfonic acid (p-TSA), a

polymerization inhibitor like MEHQ, and a solvent capable of forming an azeotrope with

water (e.g., toluene).

Esterification: The mixture is heated to reflux. The water produced during the esterification is

removed azeotropically using the Dean-Stark trap. The reaction progress is monitored by

measuring the amount of water collected.

Neutralization and Washing: Once the theoretical amount of water has been collected, the

reaction mixture is cooled. The acidic catalyst is neutralized with a weak base, such as a

sodium bicarbonate solution. The organic layer is then washed multiple times with water to

remove any remaining salts and excess acrylic acid.

Drying and Solvent Removal: The organic layer is dried over an anhydrous salt, such as

magnesium sulfate, and then filtered. The solvent is removed under reduced pressure using

a rotary evaporator.

Purification: The final product, crude DTMPTA, may be further purified by column

chromatography if necessary to yield a high-purity product.

Applications in Research and Drug Development
The primary application of DTMPTA in a research context, particularly in drug development, is

as a crosslinker in the formation of hydrogels for controlled drug delivery and tissue

engineering scaffolds.[3][7][8]

Hydrogel Formation via Photopolymerization
DTMPTA can be readily polymerized using a photoinitiator and exposure to UV light. This

process is rapid and can be performed under mild conditions, making it suitable for

encapsulating sensitive therapeutic agents.
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Caption: Workflow for hydrogel formation using DTMPTA via photopolymerization.

Experimental Protocol: Fabrication of a DTMPTA-based
Hydrogel for Drug Release
This is a general protocol and should be adapted based on the specific application and drug.

Preparation of the Precursor Solution:

Dissolve the photoinitiator (e.g., 0.5-2% w/w) in a suitable solvent (e.g., phosphate-

buffered saline for biomedical applications, or an organic solvent for other uses).

Add the Ditrimethylolpropane tetraacrylate monomer to the photoinitiator solution and

mix until a homogenous solution is formed. The concentration of DTMPTA will determine

the crosslinking density and mechanical properties of the final hydrogel.
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If encapsulating a therapeutic agent, dissolve or suspend the drug in the precursor

solution. Ensure the drug is stable under UV exposure and does not inhibit the

polymerization reaction.

Photopolymerization:

Pipette the precursor solution into a mold of the desired shape and size (e.g., a petri dish,

between two glass plates with a spacer).

Expose the solution to a UV light source (e.g., 365 nm) for a sufficient time to ensure

complete polymerization. The exposure time will depend on the concentration of the

photoinitiator, the intensity of the UV source, and the thickness of the sample.

Post-curing and Swelling:

After polymerization, the hydrogel can be removed from the mold.

To remove any unreacted monomer and photoinitiator, the hydrogel should be washed

extensively in a suitable solvent (e.g., sterile PBS for biomedical applications).

The swelling ratio of the hydrogel can be determined by measuring its weight before and

after equilibration in the desired buffer.

Drug Release Study:

Place the drug-loaded hydrogel in a known volume of release medium (e.g., PBS at 37

°C).

At predetermined time intervals, withdraw aliquots of the release medium and replace with

fresh medium to maintain sink conditions.

Analyze the concentration of the released drug in the aliquots using a suitable analytical

technique (e.g., UV-Vis spectrophotometry, HPLC).

Biological Effects and Biocompatibility
There is limited direct research on the specific signaling pathways affected by

Ditrimethylolpropane tetraacrylate monomer. The primary focus of biocompatibility studies
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has been on the final, crosslinked polymer networks.

Monomer Toxicity: Like many acrylate monomers, DTMPTA is classified as a skin and eye

irritant.[6] It is crucial to handle the unpolymerized monomer with appropriate personal

protective equipment to avoid direct contact.

Polymer Biocompatibility: The biocompatibility of the final hydrogel is highly dependent on

the degree of polymerization and the amount of residual, unreacted monomer. Thorough

washing after curing is essential to remove any leachable components that could cause

cytotoxicity.

Cellular Response: Studies on similar acrylate-based hydrogels for tissue engineering have

shown that the surface properties of the polymer, such as hydrophilicity and topography, can

influence cell adhesion and proliferation.[9][10] While specific signaling pathways are not

elucidated for DTMPTA, the general cellular response to a biomaterial implant involves an

initial foreign body response, which can be modulated by the material's properties.[11]
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Caption: General logical flow of the foreign body response to an implanted biomaterial.

Safety and Handling
Ditrimethylolpropane tetraacrylate is an irritant and should be handled with care.

Table 3: Hazard and Precautionary Statements
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GHS Classification Hazard Statements
Precautionary
Statements

Reference(s)

Skin Irritation

(Category 2)

H315: Causes skin

irritation

P280: Wear protective

gloves/protective

clothing/eye

protection/face

protection.

[4]

Eye Irritation

(Category 2A)

H319: Causes serious

eye irritation

P305+P351+P338: IF

IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[4]

Always consult the latest Safety Data Sheet (SDS) from the supplier before handling this

chemical.

Conclusion
Ditrimethylolpropane tetraacrylate is a versatile tetrafunctional monomer with significant

applications in materials science. For researchers in drug development and biomedical

engineering, its utility as a crosslinker for forming hydrogels via photopolymerization is of

particular interest. While the monomer itself requires careful handling due to its irritant nature,

the resulting crosslinked polymers, when properly prepared and purified, offer a promising

platform for controlled drug delivery and tissue engineering applications. Further research is

needed to fully elucidate the specific biological interactions and signaling pathways associated

with DTMPTA-based biomaterials to further optimize their design for clinical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Ditrimethylolpropane-tetraacrylate
https://pubchem.ncbi.nlm.nih.gov/compound/Ditrimethylolpropane-tetraacrylate
https://www.benchchem.com/product/b1581405?utm_src=pdf-body
https://www.benchchem.com/product/b1581405?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581405?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

2. DI(TRIMETHYLOLPROPANE) TETRAACRYLATE | 94108-97-1 [chemicalbook.com]

3. mdpi.com [mdpi.com]

4. Ditrimethylolpropane tetraacrylate | C24H34O9 | CID 175585 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. ジ(トリメチロールプロパン)テトラアクリラート average Mw 466 | Sigma-Aldrich
[sigmaaldrich.com]

6. arkema.com [arkema.com]

7. Hydrogels and Their Applications in Targeted Drug Delivery [mdpi.com]

8. Designing hydrogels for controlled drug delivery - PMC [pmc.ncbi.nlm.nih.gov]

9. Densely crosslinked polymer networks of poly(ethylene glycol) in trimethylolpropane
triacrylate for cell-adhesion-resistant surfaces - PubMed [pubmed.ncbi.nlm.nih.gov]

10. Fabrication and Characterization of Thiol- Triacrylate Polymer via Michael Addition
Reaction for Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]

11. Foreign body response to synthetic polymer biomaterials and the role of adaptive
immunity - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to Ditrimethylolpropane
Tetraacrylate (CAS No. 94108-97-1)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1581405#ditrimethylolpropane-tetraacrylate-cas-
number-94108-97-1-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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